2-[6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-methylacetamide

• IUPAC Name: 2-[6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-methylacetamide
• InChI: InChI=1S/C20H25N3O5/c1-21-20(25)14-28-19-13-27-15(11-17(19)24)12-22-7-9-23(10-8-22)16-5-3-4-6-18(16)26-2/h3-6,11,13H,7-10,12,14H2,1-2H3,(H,21,25)
• InChI Key: LPGHVKIELRWPSO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)COC1=COC(=CC1=O)CN2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C20H25N3O5
• Molecular Weight: 387.4 g/mol

Description

2-[6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-methylacetamide is a useful research compound. Its molecular formula is C20H25N3O5 and its molecular weight is 387.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• The synthesis of novel compounds derived from visnagenone and khellinone, showing anti-inflammatory and analgesic activities, highlights the chemical versatility and potential therapeutic benefits of complex organic molecules (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
• Research into cinnamide derivatives underscores the significance of structural analysis in understanding compound stability and activity, showcasing the importance of detailed molecular design in drug development (Jian-gang Zhong et al., 2018).
• Studies on kojic acid derivatives as potential anticonvulsant compounds further demonstrate the research community's efforts to explore and synthesize new molecules with specific therapeutic targets (M. Aytemir, E. Septioğlu, Ü. Çalış, 2010).

Mechanistic Insights and Molecular Design

• The development of hybrid molecules derived from norfloxacin, with the goal of enhancing antimicrobial activity, emphasizes the strategy of combining molecular frameworks to achieve improved biological efficacy (Meltem Menteşe et al., 2013).
• Exploration of Mannich bases with piperazines for their bioactivities, including cytotoxic/anticancer and CA inhibitory effects, reflects the ongoing search for compounds with multi-targeted therapeutic potential (H. Gul et al., 2019).

Mechanism of Action

Target of Action

The primary target of this compound is the alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied . They are involved in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

The compound interacts with its targets, the α1-ARs, by binding to them . This interaction can lead to the activation or blockade of these receptors, which is a major therapeutic approach for the treatment of numerous disorders .

Biochemical Pathways

The α1-ARs are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine . The interaction of the compound with these receptors can affect the biochemical pathways associated with these neurotransmitters .

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (ADME) properties have been studied using in silico docking and molecular dynamics simulations . These studies have identified promising lead compounds that exhibited an acceptable pharmacokinetic profile .

Result of Action

The result of the compound’s action is primarily the modulation of the activity of the α1-ARs . This can lead to changes in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Unfortunately, specific safety and hazard data for this compound is not available in the literature.

Future Directions

The future directions for research on this compound would likely involve further elucidation of its synthesis, structure, and biological activity. This could include studies to determine its mechanism of action, as well as investigations into its potential therapeutic applications.